Cas no 941927-89-5 (N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide)
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide
- N-(2,4-dimethoxyphenyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide
- AKOS024629804
- 941927-89-5
- F2235-0028
- N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide
-
- Inchi: 1S/C18H24N4O5/c1-21-16(24)18(20-17(21)25)6-8-22(9-7-18)11-15(23)19-13-5-4-12(26-2)10-14(13)27-3/h4-5,10H,6-9,11H2,1-3H3,(H,19,23)(H,20,25)
- InChI Key: NRHYXCVYGKSBMK-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OC)C=C1OC)(=O)CN1CCC2(NC(=O)N(C)C2=O)CC1
Computed Properties
- Exact Mass: 376.17466988g/mol
- Monoisotopic Mass: 376.17466988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 100Ų
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2235-0028-2μmol |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2235-0028-5μmol |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2235-0028-10μmol |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2235-0028-20μmol |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2235-0028-1mg |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2235-0028-2mg |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2235-0028-3mg |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2235-0028-4mg |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2235-0028-5mg |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2235-0028-10mg |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide |
941927-89-5 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide
N-(2,4-Dimethoxyphenyl)-2-{3-Methyl-2,4-Dioxo-1,3,8-Triazaspiro[4.5]Decan-8-Yl}Acetamide: A Comprehensive Overview
The compound with CAS No. 941927-89-5, known as N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a spirocyclic triazine core and a substituted acetamide group. The triazaspiro[4.5]decane framework is a unique feature of this molecule, contributing to its distinctive chemical properties and biological activity.
Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and development. The spirocyclic structure in this compound provides a rigid framework that can enhance molecular stability and bioavailability. The presence of the dimethoxyphenyl group further adds to the molecule's complexity and functionality. This group is known to exhibit significant pharmacological activity, making it a valuable component in the design of bioactive molecules.
The synthesis of N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide involves a series of intricate chemical reactions. Researchers have employed advanced methodologies such as multi-component reactions and catalytic processes to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in constructing the spirocyclic core, ensuring the formation of the desired stereochemistry.
From a structural standpoint, the molecule consists of several key functional groups that contribute to its overall reactivity and selectivity. The acetamide group is known for its ability to form hydrogen bonds, which can enhance solubility and binding affinity in biological systems. The dimethoxyphenyl substituent introduces electron-donating effects, which can modulate the electronic properties of the molecule and influence its interaction with target biomolecules.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into the molecule's electronic structure, conformational flexibility, and potential binding modes with target proteins. For instance, molecular docking simulations have revealed that the compound exhibits strong binding affinity towards certain enzymes involved in metabolic pathways.
The biological activity of N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}acetamide has been extensively studied in vitro and in vivo models. Experimental results indicate that this compound possesses potent anti-inflammatory and antioxidant properties. Furthermore, preliminary studies suggest that it may exhibit cytotoxic activity against certain cancer cell lines, making it a promising candidate for anticancer drug development.
In terms of applications beyond pharmacology, this compound has shown potential in materials science due to its unique structural features. The spirocyclic framework can serve as a building block for constructing advanced materials with tailored properties such as high thermal stability or mechanical strength.
From an environmental perspective, researchers are actively investigating the biodegradability and eco-toxicity of this compound. Initial findings suggest that it undergoes efficient biodegradation under aerobic conditions; however further studies are required to fully assess its environmental impact.
In conclusion,N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3 ,8-triazaspiro[4 .5 ] decan -8 - yl } acetamide represents an exciting advancement in modern organic chemistry . Its complex structure , combined with promising biological activity , positions it as a valuable tool for addressing challenges across multiple scientific disciplines . As research continues , we can expect even more innovative applications for this remarkable compound .
941927-89-5 (N-(2,4-dimethoxyphenyl)-2-{3-methyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)